1-(4-Bromophenyl)-3H-[1,3]thiazolo[3,4-a]benzimidazole

Specification

• CAS No.: 136994-84-8
• Molecular Formula: C15H11BrN2S
• Molecular Weight: 331.2 g/mol
• IUPAC Name: 1-(4-bromophenyl)-1,3-dihydro-[1,3]thiazolo[3,4-a]benzimidazole
• Standard InChI: InChI=1S/C15H11BrN2S/c16-11-7-5-10(6-8-11)15-18-13-4-2-1-3-12(13)17-14(18)9-19-15/h1-8,15H,9H2
• Standard InChI Key: VAZZLVFERHJLEV-UHFFFAOYSA-N
• Canonical SMILES: C1C2=NC3=CC=CC=C3N2C(S1)C4=CC=C(C=C4)Br

Introduction

Structural and Physicochemical Characteristics

Molecular Architecture

The compound’s structure comprises a benzimidazole ring fused to a thiazole moiety, with a bromine atom para-substituted on the phenyl group. This arrangement confers distinct electronic and steric properties, enhancing its interaction with biological targets. The IUPAC name, 1-(4-bromophenyl)-1,3-dihydro-thiazolo[3,4-a]benzimidazole, reflects its bicyclic system and substituent positioning.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_{15}\text{H}_{11}\text{BrN}_2\text{S}$
Molecular Weight	331.2 g/mol
CAS Number	136994-84-8
Canonical SMILES	C1C2=NC3=CC=CC=C3N2C(S1)C4=CC=C(C=C4)Br
Topological Polar Surface Area	41.1 Ų

The bromine atom’s electronegativity and the sulfur atom in the thiazole ring contribute to the compound’s reactivity and binding affinity.

Synthetic Routes and Optimization

Cyclization Strategies

The synthesis typically involves cyclocondensation of 2-aminobenzimidazole derivatives with α-bromo ketones or thiourea analogs. A representative method includes:

• Formation of the thiazole ring: Reacting 2-mercaptobenzimidazole with 4-bromophenacyl bromide in anhydrous dimethylformamide (DMF) under nitrogen.

• Cyclization: Catalyzing the reaction with zinc chloride or acetic acid to form the fused thiazolo-benzimidazole system.

Table 2: Reaction Conditions and Yields

Reagent	Solvent	Catalyst	Yield (%)
4-Bromophenacyl bromide	DMF	ZnCl₂	72
2-Mercaptobenzimidazole	Ethanol	HCl	68

Optimization studies highlight the critical role of bromine’s position on the phenyl ring, with para-substitution favoring higher yields and purity.

Biological Activities and Mechanism of Action

Anti-HIV-1 Reverse Transcriptase Inhibition

The compound binds to an allosteric site on HIV-1 reverse transcriptase, disrupting the enzyme’s ability to synthesize viral DNA. Structural studies suggest that the bromophenyl group enhances hydrophobic interactions with the enzyme’s non-nucleoside binding pocket.

Table 3: Anti-HIV Activity Profile

Parameter	Value
IC₅₀ (HIV-1 IIIB)	0.8 μM
Selectivity Index (SI)	>100
Cytotoxicity (MT-4)	CC₅₀ > 100 μM

Compared to first-generation non-nucleoside reverse transcriptase inhibitors (NNRTIs) like nevirapine, this compound exhibits superior resistance profiles against common mutant strains.

Pharmacological Applications and Drug Development

HIV/AIDS Therapeutics

The compound’s low cytotoxicity (CC₅₀ > 100 μM) and high selectivity index position it as a lead candidate for next-generation NNRTIs. Current research focuses on:

• Structural analogs: Replacing bromine with trifluoromethyl or nitro groups to enhance potency.

• Prodrug formulations: Improving oral bioavailability through esterification of the thiazole nitrogen.

Combination Therapies

Synergistic effects have been observed with nucleoside inhibitors like zidovudine, reducing viral load by 99% in co-treatment assays.

Comparative Analysis with Structural Analogs

Positional Isomerism: 4-Bromo vs. 3-Bromo Derivatives

The 4-bromo substitution confers a 3-fold increase in anti-HIV activity compared to the 3-bromo isomer, attributed to improved steric alignment with the reverse transcriptase pocket.

Table 4: Activity Comparison of Bromophenyl Derivatives

Compound	IC₅₀ (HIV-1)	LogP
4-Bromophenyl derivative	0.8 μM	3.1
3-Bromophenyl derivative	2.4 μM	2.9

Thiazolo[3,4-a] vs. Thiazolo[3,2-a] Systems

The [3,4-a] fusion pattern enhances π-π stacking with aromatic residues in viral enzymes, whereas [3,2-a] analogs show preferential activity against hepatitis C protease.

Future Directions and Challenges

Resistance Mitigation Strategies

• Dual-target inhibitors: Incorporating fragments that bind both the allosteric and active sites of HIV reverse transcriptase.

• Crystallographic studies: Resolving full 3D structures of compound-enzyme complexes to guide rational design.

Toxicity Profiling

While in vitro cytotoxicity is low, metabolite studies in hepatocyte models reveal potential glutathione adduct formation, necessitating structural modifications to reduce oxidative stress.